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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclosulfamuron is a sulfonylurea herbicide used for the control of broadleaf weeds and

sedges in cereal crops such as rice and wheat.[1] Understanding its environmental fate and

degradation is crucial for assessing its potential environmental impact and ensuring its safe

use. This technical guide provides a comprehensive overview of the current knowledge on the

environmental degradation of cyclosulfamuron, including its hydrolysis, photolysis,

metabolism in soil and plants, and mobility. The information is presented with a focus on

quantitative data, detailed experimental methodologies, and visual representations of key

processes.

Chemical and Physical Properties
A summary of the key chemical and physical properties of cyclosulfamuron is presented in

Table 1. These properties influence its behavior and fate in the environment.

Table 1: Chemical and Physical Properties of Cyclosulfamuron
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Property Value Reference

IUPAC Name

1-[[2-

(cyclopropanecarbonyl)phenyl]

sulfamoyl]-3-(4,6-

dimethoxypyrimidin-2-yl)urea

[2]

CAS Registry Number 136849-15-5 [3]

Molecular Formula C₁₇H₁₉N₅O₆S [2]

Molecular Weight 421.4 g/mol [2]

Water Solubility (20°C)
0.17 mg/L (pH 5), 6.52 mg/L

(pH 7), 549 mg/L (pH 9)
[3]

Vapor Pressure (20°C) 2.2 x 10⁻⁵ Pa [3]

pKa 5.04 [3]

Log P (n-octanol/water) 2.045 (pH 5), 1.41 (pH 7) [3]

Abiotic Degradation
Abiotic degradation processes, including hydrolysis and photolysis, are significant pathways for

the dissipation of cyclosulfamuron in the environment.

Hydrolysis
The hydrolysis of cyclosulfamuron is highly dependent on the pH of the aqueous solution. As

a sulfonylurea herbicide, the cleavage of the sulfonylurea bridge is a primary degradation

pathway.[3][4]

Quantitative Data

The hydrolysis half-life (DT₅₀) of cyclosulfamuron at 20°C varies significantly with pH, as

detailed in Table 2.

Table 2: Hydrolysis Half-life (DT₅₀) of Cyclosulfamuron at 20°C
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pH DT₅₀ (days) Reference

5 2.2 [3]

6 5.1 [3]

7 40 [3]

8 91 [3]

Experimental Protocol: Hydrolysis Study (Following OECD Guideline 111)

A hydrolysis study for cyclosulfamuron would typically be conducted following the OECD

Guideline 111 for "Hydrolysis as a Function of pH."

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

Test Substance: A stock solution of radiolabeled (e.g., ¹⁴C) or non-labeled cyclosulfamuron
is prepared in a suitable solvent.

Procedure: A small aliquot of the stock solution is added to each buffer solution to achieve a

known initial concentration. The solutions are then incubated in the dark at a constant

temperature (e.g., 20°C or 25°C).

Sampling and Analysis: At appropriate time intervals, samples are taken from each solution

and analyzed for the concentration of the parent compound and potential degradation

products using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV or mass spectrometry (MS) detection.

Data Analysis: The degradation rate constant and the half-life (DT₅₀) at each pH are

calculated assuming first-order kinetics.

Photolysis
The degradation of cyclosulfamuron by light (photolysis) can occur in water and on soil

surfaces. The rate of photolysis is influenced by the intensity and wavelength of light.

Quantitative Data
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Specific experimental data on the quantum yield and photolysis half-life (DT₅₀) of

cyclosulfamuron in water and soil are not readily available in the public domain.

Experimental Protocol: Aqueous Photolysis Study (Following OECD Guideline 316)

A study to determine the aqueous photolysis of cyclosulfamuron would generally adhere to

OECD Guideline 316.

Test System: Sterile, buffered (pH 7) aqueous solution of cyclosulfamuron.

Light Source: A light source that simulates natural sunlight (e.g., a xenon arc lamp with

appropriate filters) is used.

Procedure: The test solution is exposed to the light source at a constant temperature. Dark

control samples are incubated under the same conditions but shielded from light to measure

hydrolysis.

Sampling and Analysis: Samples are collected at various time points and analyzed by HPLC

to determine the concentration of cyclosulfamuron.

Data Analysis: The photodegradation rate constant and half-life are calculated by correcting

for degradation in the dark controls. The quantum yield can be determined by measuring the

light intensity and the rate of degradation.

Biotic Degradation
Microbial metabolism is a key process in the degradation of cyclosulfamuron in soil and

aquatic systems.

Soil Metabolism
In the soil environment, cyclosulfamuron is degraded by microorganisms through various

metabolic reactions. The rate of degradation is influenced by soil properties such as pH,

organic matter content, microbial biomass, and temperature.

Quantitative Data
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A typical aerobic soil metabolism half-life (DT₅₀) for cyclosulfamuron is reported to be 15

days.[1] However, detailed studies specifying the soil type and conditions are not widely

available. Data on the anaerobic soil metabolism of cyclosulfamuron is not readily available in

the public domain.

Table 3: Aerobic Soil Metabolism Half-life (DT₅₀) of Cyclosulfamuron

Condition DT₅₀ (days) Reference

Typical Aerobic Soil 15 [1]

Experimental Protocol: Aerobic and Anaerobic Soil Metabolism Study (Following OECD

Guideline 307)

Studies on the soil metabolism of cyclosulfamuron are typically conducted according to

OECD Guideline 307.

Test System: Representative agricultural soils with varying properties (e.g., texture, organic

carbon content, pH).

Test Substance: ¹⁴C-labeled cyclosulfamuron is applied to the soil samples at a rate

equivalent to the recommended field application rate.

Aerobic Conditions: The treated soil is maintained at a specific moisture content (e.g., 40-

60% of maximum water holding capacity) and incubated in the dark at a constant

temperature (e.g., 20°C). The system is continuously aerated, and evolved ¹⁴CO₂ is trapped.

Anaerobic Conditions: After an initial aerobic phase to allow for the establishment of

microbial activity, the soil is flooded with water, and the system is purged with an inert gas

(e.g., nitrogen) to create anaerobic conditions.

Sampling and Analysis: Soil samples are collected at various time intervals and extracted

with appropriate solvents. The extracts are analyzed by techniques such as HPLC and Liquid

Scintillation Counting (LSC) to identify and quantify the parent compound and its

metabolites. Non-extractable residues are determined by combustion analysis of the

extracted soil.
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Data Analysis: The degradation half-lives (DT₅₀ and DT₉₀) for the parent compound and

major metabolites are calculated.

Plant Metabolism
Cyclosulfamuron is used on rice and wheat, and its metabolism in these plants determines its

selectivity and potential for residue accumulation. In general, tolerant plants can rapidly

metabolize the herbicide into non-toxic compounds.

Quantitative Data

Specific quantitative data on the metabolites and degradation pathways of cyclosulfamuron in

rice and wheat are not well-documented in publicly available literature. One study investigated

the inhibitory effect of cyclosulfamuron on acetolactate synthase activity in different rice

cultivars but did not detail the metabolic fate of the herbicide.[5]

Experimental Protocol: Plant Metabolism Study

A plant metabolism study for cyclosulfamuron would involve the following general steps:

Test System: Rice and wheat plants grown under controlled conditions (e.g., greenhouse or

growth chamber).

Test Substance: ¹⁴C-labeled cyclosulfamuron is applied to the plants at a rate and growth

stage that mimics agricultural practice.

Procedure: Plants are harvested at various intervals after treatment.

Sampling and Analysis: The plants are separated into different parts (e.g., leaves, stems,

roots, and grains). Each part is extracted, and the extracts are analyzed using radio-HPLC

and/or LC-MS to identify and quantify the parent compound and its metabolites.

Mobility in Soil
The mobility of cyclosulfamuron in soil determines its potential to leach into groundwater or

move into surface water via runoff. The primary indicator of mobility is the soil organic carbon-

water partitioning coefficient (Koc).
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Quantitative Data

An experimentally determined Koc value for cyclosulfamuron is not readily available in the

public domain. However, based on its chemical properties, it is considered to be only slightly

mobile.[1]

Experimental Protocol: Adsorption/Desorption Study (Following OECD Guideline 106)

The mobility of cyclosulfamuron in soil is typically assessed using a batch equilibrium method

as described in OECD Guideline 106.

Test System: A set of at least four different soil types with varying organic carbon content,

clay content, and pH.

Test Substance: An aqueous solution of ¹⁴C-labeled cyclosulfamuron of known

concentration.

Adsorption Phase: A known mass of soil is equilibrated with a known volume of the

cyclosulfamuron solution by shaking for a defined period (e.g., 24 hours) at a constant

temperature. After equilibration, the soil and aqueous phases are separated by

centrifugation.

Desorption Phase: The supernatant from the adsorption phase is removed, and a fresh

solution (without the test substance) is added to the soil. The mixture is then shaken again to

determine the amount of desorbed substance.

Analysis: The concentration of cyclosulfamuron in the aqueous phase before and after

equilibration is determined by LSC. The amount adsorbed to the soil is calculated by the

difference.

Data Analysis: The soil-water distribution coefficient (Kd) is calculated for each soil. The Koc

is then calculated by normalizing the Kd value to the organic carbon content of the soil (Koc

= (Kd / %OC) * 100).

Degradation Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1147.htm
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/product/b145574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The degradation of cyclosulfamuron, like other sulfonylurea herbicides, primarily involves the

cleavage of the sulfonylurea bridge, which leads to the formation of a sulfonamide and a

pyrimidine amine metabolite. Further degradation of these initial products can then occur.

Diagram of a General Degradation Workflow
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General workflow for a cyclosulfamuron degradation study.

Signaling Pathway for Hydrolysis

The hydrolysis of the sulfonylurea bridge is a key degradation step.
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Hydrolytic cleavage of the sulfonylurea bridge in cyclosulfamuron.

Logical Relationship of Environmental Factors on Degradation

Various environmental factors influence the degradation rate of cyclosulfamuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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